N-(2-bromo-4-methylphenyl)-2-(4-cyanophenoxy)acetamide

• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-(4-cyanophenoxy)acetamide
• InChI: InChI=1S/C16H13BrN2O2/c1-11-2-7-15(14(17)8-11)19-16(20)10-21-13-5-3-12(9-18)4-6-13/h2-8H,10H2,1H3,(H,19,20)
• InChI Key: DKCGPXLLTUDCLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC2=CC=C(C=C2)C#N)Br
• Molecular Formula: C16H13BrN2O2
• Molecular Weight: 345.19 g/mol

Description

N-(2-bromo-4-methylphenyl)-2-(4-cyanophenoxy)acetamide, commonly known as BPCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPCA is a white crystalline powder that is soluble in organic solvents and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of BPCA is not fully understood, but it is believed to act by inhibiting specific enzymes and signaling pathways in cells. BPCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. BPCA has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
BPCA has been shown to have various biochemical and physiological effects on cells and organisms. In vitro studies have demonstrated that BPCA can inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. In vivo studies have shown that BPCA can reduce pain and inflammation in animal models. BPCA has also been shown to have low toxicity in animal studies, indicating its potential as a safe therapeutic agent.

Advantages and Limitations for Lab Experiments

BPCA has several advantages for lab experiments, including its ability to easily dissolve in organic solvents and its low toxicity. However, BPCA is a complex molecule that requires expertise in organic chemistry for its synthesis. Additionally, BPCA has limited solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on BPCA. One area of research could focus on the development of BPCA-based drug delivery systems for the treatment of cancer and other diseases. Another area of research could focus on the development of BPCA-based polymers with unique properties for use in material science. Additionally, more studies are needed to fully understand the mechanism of action of BPCA and its potential applications in various fields.
Conclusion:
In conclusion, BPCA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of BPCA is a complex process that requires expertise in organic chemistry. BPCA has been shown to have various scientific research applications, including its potential as an anticancer, antimicrobial, and anti-inflammatory agent. BPCA has several advantages for lab experiments, including its low toxicity and ability to dissolve in organic solvents. Future research on BPCA could lead to the development of novel therapeutic agents and materials with unique properties.

Synthesis Methods

The synthesis of BPCA involves the reaction of 2-bromo-4-methylphenol with 4-cyanophenoxyacetic acid under specific conditions. The reaction is carried out in the presence of a catalyst and a solvent, and the resulting product is purified using various techniques such as recrystallization and column chromatography. The synthesis of BPCA is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

BPCA has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, BPCA has been shown to have anticancer, antimicrobial, and anti-inflammatory properties. It has also been suggested that BPCA could be used as a drug delivery system due to its ability to cross the blood-brain barrier. In agriculture, BPCA has been tested for its ability to control plant diseases caused by fungi and bacteria. In material science, BPCA has been used as a monomer to synthesize polymers with unique properties.